[(3-Chloro-benzyl)-isopropyl-amino]-acetic acid

• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol
• IUPAC Name: 2-[(3-chlorophenyl)methyl-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C12H16ClNO2/c1-9(2)14(8-12(15)16)7-10-4-3-5-11(13)6-10/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key: PKBLAIBVWBNEQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC(=CC=C1)Cl)CC(=O)O

Description

[(3-Chloro-benzyl)-isopropyl-amino]-acetic acid is a synthetic organic compound featuring a benzyl group substituted with a chlorine atom at the 3-position, an isopropylamino group, and an acetic acid moiety. Its properties and applications must be inferred from structurally related analogs and general principles of organic chemistry .

Preparation Methods

Nucleophilic Substitution-Based Alkylation

A primary route involves the alkylation of isopropylamine with 3-chlorobenzyl chloride derivatives. The reaction typically proceeds via an S_N2 mechanism, where the amine acts as a nucleophile, displacing the chloride group. For instance, 3-chlorobenzyl bromide reacts with isopropylamine in anhydrous tetrahydrofuran (THF) at 0–5°C to form the intermediate [(3-chloro-benzyl)-isopropyl-amine]. Subsequent carboxylation with glycine ethyl ester under basic conditions (e.g., K₂CO₃ in DMF) yields the ethyl ester derivative, which is hydrolyzed to the target acetic acid using aqueous HCl.

Key Data:

Step	Reagents/Conditions	Yield (%)
Alkylation	Isopropylamine, THF, 0–5°C	78–82
Carboxylation	Glycine ethyl ester, K<sub>2</sub>CO<sub>3</sub>, DMF	65–70
Ester Hydrolysis	6M HCl, reflux, 4h	95–98

Reductive Amination Approach

An alternative method employs reductive amination to couple 3-chlorobenzaldehyde with isopropylamine. The imine intermediate is reduced using sodium cyanoborohydride (NaBH₃CN) in methanol, followed by reaction with bromoacetic acid to introduce the carboxylate group. This method avoids harsh alkylation conditions and improves regioselectivity.

Optimization Insight:

• Solvent Choice: Methanol outperforms ethanol due to better solubility of intermediates.

• pH Control: Maintaining pH ~6.5 during reduction minimizes side reactions.

Intermediate Characterization and Purification

Isolation of [(3-Chloro-benzyl)-isopropyl-amine]

The alkylation product is purified via vacuum distillation (b.p. 142–145°C at 15 mmHg) or column chromatography (SiO₂, hexane/ethyl acetate 4:1). ¹H-NMR analysis confirms structure:

• δ 7.25–7.15 (m, 4H, aromatic), 3.72 (s, 2H, CH₂), 3.10 (septet, 1H, CH(CH₃)₂), 1.25 (d, 6H, CH₃).

Carboxylation and Hydrolysis

The ester intermediate is characterized by IR (C=O stretch at 1735 cm⁻¹) and ¹³C-NMR (δ 170.8 ppm for ester carbonyl). Hydrolysis to the carboxylic acid shifts the carbonyl signal to δ 175.2 ppm.

Scalability and Industrial Adaptations

Continuous-Flow Synthesis

Recent advancements adapt the alkylation-carboxylation sequence to continuous-flow reactors, reducing reaction times from hours to minutes. Using microfluidic channels at 80°C with immobilized base catalysts (e.g., Amberlyst A26), yields exceed 85% with >99% purity.

Green Chemistry Modifications

• Solvent Replacement: Cyclopentyl methyl ether (CPME) replaces THF, improving safety and recyclability.

• Catalytic Reductions: Pd/C-catalyzed hydrogenation replaces NaBH₃CN, reducing waste.

Challenges and Troubleshooting

Common Side Reactions

• Over-alkylation: Excess 3-chlorobenzyl halide leads to quaternary ammonium salts. Mitigated by slow reagent addition and stoichiometric control.

• Ester Hydrolysis Incompleteness: Residual ester is removed via recrystallization from hot water/ethanol mixtures.

Purity Standards

HPLC analysis (C18 column, 0.1% TFA in H₂O/MeCN gradient) ensures ≤0.5% impurities. Retention time: 8.2 min .

Chemical Reactions Analysis

Types of Reactions

[(3-Chloro-benzyl)-isopropyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chlorine-substituted benzyl position, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases for nucleophilic substitution.

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various benzyl derivatives depending on the nucleophile used.

Scientific Research Applications

[(3-Chloro-benzyl)-isopropyl-amino]-acetic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of [(3-Chloro-benzyl)-isopropyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific application and biological system being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

The compound’s key structural elements include:

• 3-Chlorobenzyl group : Enhances lipophilicity and influences electronic properties via the electron-withdrawing chlorine atom.
• Acetic acid moiety : Provides solubility in polar solvents and capacity for ionic or coordination bonding.

Below is a comparison with analogs (Table 1):

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Functional Groups	Key Differences	Potential Applications	References
[(3-Chloro-benzyl)-isopropyl-amino]-acetic acid	3-chlorobenzyl, isopropyl amino	Acetic acid, amino	—	Pharmaceuticals, chelation
{[1-(3-Chlorophenyl)-ethyl]-methyl-amino}-acetic acid	3-chlorophenyl ethyl, methyl amino	Acetic acid, amino	Ethyl spacer, methyl vs. isopropyl	Research chemicals
2-Chlorophenylacetic Acid	2-chlorophenyl	Acetic acid	Lacks amino group	Organic synthesis
[(2-Chloro-thiazol-5-ylmethyl)-isopropyl-amino]-acetic acid	Thiazole ring, chloro, isopropyl amino	Acetic acid, amino	Thiazole vs. benzene ring	Agrochemicals

Functional Group Impact on Properties

• Acetic Acid Group: In uranium adsorption studies, carboxyl (-COOH) groups in biochar (e.g., ASBB) enhance metal ion binding via coordination . While [(3-Chloro-benzyl)-isopropyl-amino]-acetic acid’s acetic acid group may similarly coordinate metals, its amino group could introduce additional binding modes (e.g., chelation or protonation-dependent interactions).
• In adsorption studies, chlorinated compounds often exhibit stronger affinity for hydrophobic pollutants .
• Amino Group: The isopropylamino group may sterically hinder interactions compared to smaller amines (e.g., methylamino). However, its basicity could facilitate pH-dependent solubility or ionic interactions.

Q & A

Basic Research Questions

Q. What are the critical steps in synthesizing [(3-Chloro-benzyl)-isopropyl-amino]-acetic acid, and how can purity be optimized?

• Synthesis Protocol : The compound is typically synthesized via multi-step organic reactions, including protection/deprotection of functional groups, coupling of the 3-chlorobenzyl moiety with isopropylamine, and final acetic acid conjugation. Key steps involve precise control of reaction temperature (50–80°C), solvent selection (e.g., dichloromethane or THF), and stoichiometric ratios to minimize side reactions .
• Purity Optimization : Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (using ethanol/water mixtures) is critical. HPLC with UV detection (λ = 254 nm) is recommended for purity validation (>95%) .

Q. Which spectroscopic techniques are most effective for characterizing [(3-Chloro-benzyl)-isopropyl-amino]-acetic acid?

• Structural Confirmation :

• NMR : $^1$H and $^13$C NMR identify proton environments (e.g., aromatic protons at δ 7.2–7.4 ppm, isopropyl methyl groups at δ 1.0–1.2 ppm) and carbon backbone .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (C$_{13}$H$_{17}$ClN$_2$O$_2$, expected m/z 280.09) .
• X-ray Crystallography : Resolves stereochemistry and bond angles, critical for understanding interactions with biological targets .

Q. What are the primary physicochemical properties influencing laboratory handling of this compound?

• Solubility : Moderately soluble in polar aprotic solvents (DMSO, DMF) but poorly in water. Adjust solvent systems for in vitro assays to avoid precipitation .
• Stability : Store at –20°C under inert atmosphere (N$_2$ or Ar) to prevent degradation of the labile amide bond .

Advanced Research Questions

Q. How do reaction conditions (pH, solvent polarity) influence the compound’s reactivity in derivatization reactions?

• pH Sensitivity : The acetic acid moiety undergoes deprotonation (pKa ≈ 3.5) in basic conditions, enhancing nucleophilicity for esterification or amide coupling. In acidic media (pH < 2), the isopropylamino group may protonate, altering reaction pathways .
• Solvent Effects : Polar solvents (e.g., DMF) stabilize transition states in SN$_2$ reactions, while nonpolar solvents (toluene) favor radical intermediates in halogenation .

Q. What strategies resolve contradictions in reported biological activities across studies?

• Case Example : Discrepancies in analgesic efficacy (e.g., ED$_{50}$ values varying by 10-fold) may arise from differences in:

• Stereochemical Purity : Enantiomeric excess (ee) impacts target binding; chiral HPLC or enzymatic resolution ensures stereochemical homogeneity .
• Assay Conditions : Buffer composition (e.g., divalent cations) modulates receptor affinity. Standardize assays using HEPES (pH 7.4) with 1 mM Mg$^{2+}$ .
  • Meta-Analysis : Cross-reference data with structurally analogous compounds (e.g., 4-chloro or fluoro derivatives) to identify structure-activity trends .

Q. What experimental designs elucidate the compound’s mechanism of action in neurological targets?

• Binding Studies :

• Surface Plasmon Resonance (SPR) : Quantify affinity (K$_d$) for neurotransmitter receptors (e.g., GABA$_A$, NMDA) .
• Radioligand Displacement : Use $^3$H-labeled antagonists to measure competitive inhibition in synaptic membranes .
  • Functional Assays :
• Patch-Clamp Electrophysiology : Assess ion channel modulation in neuronal cell lines .
• Calcium Imaging : Monitor intracellular Ca$^{2+}$ flux via FLIPR assays to evaluate GPCR coupling .

Q. How can computational modeling guide the optimization of [(3-Chloro-benzyl)-isopropyl-amino]-acetic acid for enhanced target selectivity?

• In Silico Approaches :

• Molecular Docking (AutoDock Vina) : Predict binding poses to avoid off-target interactions (e.g., with adrenergic vs. dopaminergic receptors) .
• MD Simulations (GROMACS) : Simulate ligand-receptor dynamics over 100 ns to identify stable binding conformations .
  • SAR Analysis : Introduce substituents (e.g., electron-withdrawing groups at the benzyl para-position) to enhance affinity while reducing metabolic liability .

Key Recommendations for Researchers

• Standardize Protocols : Document solvent, temperature, and analytical methods to ensure reproducibility.
• Leverage Cross-Disciplinary Tools : Combine synthetic chemistry with computational biology to accelerate lead optimization.
• Address Data Gaps : Conduct systematic SAR studies on halogenated analogs to map electronic effects on bioactivity.